1-(2-bromobenzyl)-4-{5-[(4-ethoxyphenoxy)methyl]-2-furoyl}piperazine

• IUPAC Name: [4-[(2-bromophenyl)methyl]piperazin-1-yl]-[5-[(4-ethoxyphenoxy)methyl]furan-2-yl]methanone
• InChI: InChI=1S/C25H27BrN2O4/c1-2-30-20-7-9-21(10-8-20)31-18-22-11-12-24(32-22)25(29)28-15-13-27(14-16-28)17-19-5-3-4-6-23(19)26/h3-12H,2,13-18H2,1H3
• InChI Key: FRQKWNPDNXJGTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)N3CCN(CC3)CC4=CC=CC=C4Br
• Molecular Formula: C25H27BrN2O4
• Molecular Weight: 499.4 g/mol

Description

1-(2-bromobenzyl)-4-{5-[(4-ethoxyphenoxy)methyl]-2-furoyl}piperazine is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a piperazine derivative that has a furoyl group and an ethoxyphenoxy methyl group attached to its structure.

Mechanism of Action

The mechanism of action of 1-(2-bromobenzyl)-4-{5-[(4-ethoxyphenoxy)methyl]-2-furoyl}piperazine is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inhibiting the proliferation of cancer cells through the induction of apoptosis. This compound has also been shown to inhibit the migration and invasion of cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects
1-(2-bromobenzyl)-4-{5-[(4-ethoxyphenoxy)methyl]-2-furoyl}piperazine has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the activity of several enzymes, including topoisomerase I and II, which are involved in DNA replication and transcription. This compound has also been shown to inhibit the expression of several proteins involved in cell cycle regulation, including cyclin D1 and CDK4.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-bromobenzyl)-4-{5-[(4-ethoxyphenoxy)methyl]-2-furoyl}piperazine in lab experiments is its potential as a drug candidate for the treatment of various diseases. This compound has been shown to exhibit significant antitumor activity, which makes it a promising candidate for the development of new cancer drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research on 1-(2-bromobenzyl)-4-{5-[(4-ethoxyphenoxy)methyl]-2-furoyl}piperazine. One of the main areas of interest is the development of new drug candidates based on this compound for the treatment of various diseases. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research, such as materials science and catalysis. Additionally, the synthesis method of this compound can be optimized to make it more accessible for research purposes.
Conclusion
In conclusion, 1-(2-bromobenzyl)-4-{5-[(4-ethoxyphenoxy)methyl]-2-furoyl}piperazine is a compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound has been extensively studied for its potential as a drug candidate for the treatment of various diseases, and it has been shown to exhibit significant antitumor activity. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.

Scientific Research Applications

1-(2-bromobenzyl)-4-{5-[(4-ethoxyphenoxy)methyl]-2-furoyl}piperazine has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a potential drug candidate for the treatment of various diseases. This compound has been shown to exhibit significant antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer.